Cas no 1329611-34-8 (5-Chloro-2-methyl-3-isothiazolone-d3)

• Product Name: 5-Chloro-2-methyl-3-isothiazolone-d3
• CAS No: 1329611-34-8
• MF: C₄H₄ClNOS
• MW: 152.617143630981
• CID: 1065198
• PubChem ID: 71314762
• Update Time: 2025-08-03

5-Chloro-2-methyl-3-isothiazolone-d3 Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-3-isothiazolone-d3
• 5-chloro-2-(trideuteriomethyl)-1,2-thiazol-3-one
• 5-chloro-2-(?H?)methyl-2,3-dihydro-1,2-thiazol-3-one
• 5-Chloro-2-methyl-3-isothiazolone-d3; 5-Chloro-2-(methyl-d3)-4-isothiazolin-3-one; 5-Chloro-2-(methyl-d3)-3-isothiazolone
• 5-Chloro-2-methyl-3(2H)-isothiazolone-d3
• 5-Chloro-2-methyl-4-isothiazolin-3-one D3 (methyl D3)
• HY-W041608S
• G76984
• DB-306610
• 5-Chloro-2-methylisothiazol-3(2H)-one-d3
• CS-0640909
• 1329611-34-8

• Inchi： 1S/C4H4ClNOS/c1-6-4(7)2-3(5)8-6/h2H,1H3/i1D3
• InChI Key： DHNRXBZYEKSXIM-FIBGUPNXSA-N
• SMILES： ClC1=CC(N(C([2H])([2H])[2H])S1)=O

Computed Properties

• Exact Mass: 151.9890429g/mol
• Monoisotopic Mass: 151.9890429g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.6Ų